Cas no 46052-17-9 (Pyridinium, 4-(ethoxycarbonyl)-1-methyl-)
46052-17-9 structure
Product Name:Pyridinium, 4-(ethoxycarbonyl)-1-methyl-
CAS No:46052-17-9
MF:C9H12NO2
MW:166.197082519531
CID:2693105
PubChem ID:420287
Update Time:2025-04-21
Pyridinium, 4-(ethoxycarbonyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-methylpyridin-1-ium-4-carboxylate
- DTXSID70329432
- Pyridinium, 4-(ethoxycarbonyl)-1-methyl-
- 46052-17-9
- SCHEMBL10256558
-
- Inchi： 1S/C9H12NO2/c1-3-12-9(11)8-4-6-10(2)7-5-8/h4-7H,3H2,1-2H3/q+1
- InChI Key： RQVSRLSCWUJZKO-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C[N+](C)=CC=1)=O
Computed Properties
- Exact Mass: 166.087
- Monoisotopic Mass: 166.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 30.2Ų
Pyridinium, 4-(ethoxycarbonyl)-1-methyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
46052-17-9 (Pyridinium, 4-(ethoxycarbonyl)-1-methyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
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